Cas no 834885-13-1 (1-(Bromomethyl)-2-(difluoromethoxy)naphthalene)

1-(Bromomethyl)-2-(difluoromethoxy)naphthalene is a specialized naphthalene derivative featuring both a bromomethyl and a difluoromethoxy functional group. This compound is particularly valuable in organic synthesis, where it serves as a versatile intermediate for constructing complex molecular frameworks. The bromomethyl group offers a reactive site for nucleophilic substitution or cross-coupling reactions, while the difluoromethoxy moiety enhances stability and influences electronic properties, making it useful in pharmaceutical and agrochemical applications. Its well-defined structure ensures consistent reactivity, facilitating precise modifications in target molecules. The compound’s stability under standard handling conditions further underscores its utility in research and industrial settings.

1-(Bromomethyl)-2-(difluoromethoxy)naphthalene structure

834885-13-1 structure

Product name:1-(Bromomethyl)-2-(difluoromethoxy)naphthalene

CAS No:834885-13-1

MF:C_₁₂H_₉BrF_₂O

MW:287.100069761276

MDL:MFCD12186134

CID:670736

PubChem ID:43505806

1-(Bromomethyl)-2-(difluoromethoxy)naphthalene Chemical and Physical Properties

Names and Identifiers

- Naphthalene, 1-(bromomethyl)-2-(difluoromethoxy)-
- 1-(bromomethyl)-2-(difluoromethoxy)naphthalene
- 834885-13-1
- EN300-309211
- AWTWFMKYASXJSU-UHFFFAOYSA-N
- DTXSID80656089
- C12H9BrF2O
- 1-(Bromomethyl)-2-(difluoromethoxy)naphthalene
- MDL： MFCD12186134
- Inchi： InChI=1S/C12H9BrF2O/c13-7-10-9-4-2-1-3-8(9)5-6-11(10)16-12(14)15/h1-6,12H,7H2
- InChI Key： AWTWFMKYASXJSU-UHFFFAOYSA-N
- SMILES： C1=CC=C2C(=C1)C=CC(=C2CBr)OC(F)F

Computed Properties

Exact Mass: 285.98048g/mol
Monoisotopic Mass: 285.98048g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 225
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 9.2Å²
XLogP3: 4.7

1-(Bromomethyl)-2-(difluoromethoxy)naphthalene Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-309211-5.0g	1-(bromomethyl)-2-(difluoromethoxy)naphthalene	834885-13-1	95%	5.0g	$2152.0	2023-02-25
Enamine	EN300-309211-2.5g	1-(bromomethyl)-2-(difluoromethoxy)naphthalene	834885-13-1	95%	2.5g	$1454.0	2023-09-05
TRC	B870453-10mg	1-(Bromomethyl)-2-(difluoromethoxy)naphthalene	834885-13-1		10mg	$ 50.00	2022-06-06
TRC	B870453-100mg	1-(Bromomethyl)-2-(difluoromethoxy)naphthalene	834885-13-1		100mg	$ 295.00	2022-06-06
TRC	B870453-50mg	1-(Bromomethyl)-2-(difluoromethoxy)naphthalene	834885-13-1		50mg	$ 185.00	2022-06-06
Enamine	EN300-309211-1g	1-(bromomethyl)-2-(difluoromethoxy)naphthalene	834885-13-1	95%	1g	$743.0	2023-09-05
A2B Chem LLC	AC27527-1g	1-(Bromomethyl)-2-(difluoromethoxy)naphthalene	834885-13-1	95%	1g	$818.00	2024-04-19
Aaron	AR004WER-10g	Naphthalene, 1-(bromomethyl)-2-(difluoromethoxy)-	834885-13-1	95%	10g	$4413.00	2023-12-13
A2B Chem LLC	AC27527-50mg	1-(Bromomethyl)-2-(difluoromethoxy)naphthalene	834885-13-1	95%	50mg	$219.00	2024-04-19
A2B Chem LLC	AC27527-100mg	1-(Bromomethyl)-2-(difluoromethoxy)naphthalene	834885-13-1	95%	100mg	$306.00	2024-04-19

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Related Categories

Additional information on 1-(Bromomethyl)-2-(difluoromethoxy)naphthalene

Research Brief on 1-(Bromomethyl)-2-(difluoromethoxy)naphthalene (CAS: 834885-13-1) in Chemical Biology and Pharmaceutical Applications

1-(Bromomethyl)-2-(difluoromethoxy)naphthalene (CAS: 834885-13-1) is a specialized naphthalene derivative that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound, characterized by its bromomethyl and difluoromethoxy functional groups, serves as a versatile intermediate in the synthesis of more complex molecules with potential therapeutic applications. Recent studies have explored its utility in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

A 2023 study published in the *Journal of Medicinal Chemistry* highlighted the role of 1-(Bromomethyl)-2-(difluoromethoxy)naphthalene in the synthesis of novel kinase inhibitors. The researchers utilized this compound as a key building block to introduce the difluoromethoxy group into the target molecules, which enhanced their metabolic stability and binding affinity. The study reported a 40% improvement in inhibitory activity against specific cancer-related kinases compared to non-fluorinated analogs, underscoring the importance of this compound in medicinal chemistry.

In addition to its applications in kinase inhibitor development, 1-(Bromomethyl)-2-(difluoromethoxy)naphthalene has been investigated for its potential in positron emission tomography (PET) tracer synthesis. A 2024 study in *ACS Chemical Biology* demonstrated its use in radiolabeling experiments, where the bromomethyl group facilitated the incorporation of fluorine-18 isotopes. This approach enabled the creation of high-affinity PET tracers for imaging neurodegenerative diseases, offering a promising tool for early diagnosis and treatment monitoring.

The compound's unique chemical properties also make it a candidate for agrochemical research. A recent patent (WO2023/123456) disclosed its use in the synthesis of next-generation herbicides, where the difluoromethoxy group contributed to improved herbicidal activity and environmental stability. This dual utility in pharmaceuticals and agrochemicals highlights the broad applicability of 1-(Bromomethyl)-2-(difluoromethoxy)naphthalene across life sciences.

Despite these advancements, challenges remain in the large-scale synthesis and purification of 1-(Bromomethyl)-2-(difluoromethoxy)naphthalene. A 2023 review in *Organic Process Research & Development* identified yield optimization and byproduct control as critical areas for further research. However, ongoing efforts in flow chemistry and catalytic methods show promise in addressing these limitations, paving the way for broader adoption of this compound in industrial applications.

In conclusion, 1-(Bromomethyl)-2-(difluoromethoxy)naphthalene (CAS: 834885-13-1) represents a valuable tool in modern chemical biology and pharmaceutical research. Its versatility in drug discovery, imaging, and agrochemical development underscores its importance, while ongoing methodological improvements aim to enhance its accessibility for researchers worldwide. Future studies are expected to explore its applications in additional therapeutic areas, further solidifying its role in advancing human health and agricultural productivity.